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Compound of Interest

Compound Name: Alanine-2,3,3,3-d4

Cat. No.: B049448

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for Alanine-2,3,3,3-d4, a deuterated stable isotope of the non-essential amino acid L-alanine.
This compound is primarily utilized as a tracer or an internal standard in metabolic research,
biomolecular NMR, and mass spectrometry for quantitative analysis.[1][2][3] While generally
not classified as a hazardous substance, adherence to standard laboratory safety practices is
essential to ensure the well-being of personnel and the integrity of experimental outcomes.[4]

[5]

Physicochemical Properties

Alanine-2,3,3,3-d4 is a white to off-white solid.[1] Its key physical and chemical properties are
summarized in the table below for easy reference.
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Property Value References
Chemical Formula C3H3DaNO:2 [11[31[6]
Molecular Weight 93.12 g/mol (110316171811
CAS Number 18806-29-6 (L-form) [21[41[71[8][10]
53795-92-9 (DL-form) [1][6][11]

Melting Point 314.5 °C (decomposes) [31[7]

Form Solid [1107]

Solubility Soluble in water (= 50 mg/mL) [1]

Isotopic Purity >98 atom % D [4117118]

Hazard Identification and Safety Precautions

According to available safety data sheets, Alanine-2,3,3,3-d4 is not classified as a hazardous
substance under current regulations.[4][5] However, as with any chemical substance, it is
crucial to handle it with care to minimize exposure.

Potential Hazards:

 Inhalation: Inhaling dust may cause respiratory irritation. If dust is inhaled, it is advised to
move the individual to fresh air and have them blow their nose to clear the breathing
passage.[4]

o Skin Contact: While not considered a skin irritant, prolonged contact may cause abrasive
damage.[4] Systemic effects could occur following absorption, although this is not considered
a primary route of concern.[4]

» Eye Contact: Direct contact with the eyes can cause irritation.[4]

¢ Ingestion: The material has not been classified as harmful by ingestion due to a lack of
evidence.[4]

Personal Protective Equipment (PPE):
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Arisk assessment should be conducted before handling to determine the appropriate level of
PPE. The following are general recommendations:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: In dusty environments, a NIOSH-approved respirator may be
necessary.

The following diagram illustrates the recommended PPE for handling Alanine-2,3,3,3-d4.

Handling Alanine-2,3,3,3-d4

$ersonal Protec&ive Equipment (PPE)
Lab Coat ClEYEE Safety Goggles
(Nitrile) y 5099

Click to download full resolution via product page

Recommended Personal Protective Equipment.

Handling and Storage Protocols

Proper handling and storage are critical to maintain the quality and stability of Alanine-2,3,3,3-
d4.

Handling:
e Work in a well-ventilated area to avoid dust accumulation.[4]
e Avoid generating dust.

e Prevent contact with skin, eyes, and clothing.[4]
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» Remove all sources of ignition as fine dust can be combustible.[4]

Storage:

o Powder: Store at room temperature or refrigerated (2-8°C).[3][10] Some suppliers
recommend storage at -20°C for long-term stability (up to 3 years).[1] Keep the container
tightly closed and in a dry, well-ventilated place, away from light and moisture.[10]

¢ In Solvent: Stock solutions should be stored at -80°C (stable for up to 6 months) or -20°C
(stable for up to 1 month).[1][2] It is recommended to aliquot the solution to prevent repeated

freeze-thaw cycles.[1]

The decision-making process for appropriate storage conditions is outlined in the diagram

below.
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Alanine-2,3,3,3-d4 Form?

Powder In Solvent
Storage Duration? Storage Duration?

ong

Short-term Long-term (>2 years) Short-term (<1 month) Long-term (<6 months)

Store at Room Temp Store at -20°C

Store at -20°C Store at -80°C

(Away from light/moisture)
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Accidental Exposure

Eye Contact Skin Contact Inhalation Ingestion

Remove contaminated clothing Give a glass of water

Flush with water for 15 mins

Wash with soap and water Move to fresh air

Seek medical attention
if symptoms persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. calpaclab.com [calpaclab.com]

o 7. L-REH-2,3,3,3-d4 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

e 8. L-Alanine-2,3,3,3-d4 | CAS 18806-29-6 | LGC Standards [lgcstandards.com]

e 9. L-Alanine-d4 | C3H7NO2 | CID 12205373 - PubChem [pubchem.ncbi.nim.nih.gov]

e 11. DL -Alanine-2,3,3,3-d4 D 98atom 53795-92-9 [b2b.sigmaaldrich.com]

 To cite this document: BenchChem. [Safety and Handling of Alanine-2,3,3,3-d4: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049448#safety-and-handling-of-alanine-2-3-3-3-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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